HcP-H
Overview
Description
HcP-H is a fluorescent pH probe.
Scientific Research Applications
1. Mass Cytometry in Immunological Studies
Mass cytometry, a technique combining flow cytometry and mass spectrometry, is widely applied in immunological research. Highly Cited Papers (HCPs) in this field, analyzed using H-Classics methodology, reveal significant contributions to the understanding of the immune system and diseases with significant immune components like cancer, autoimmune diseases, and viral diseases such as HIV and COVID-19 (Di Zeo-Sánchez et al., 2021).
2. Human Connectome Project (HCP)
The HCP, a major endeavor in neuroscience, uses advanced neuroimaging and data analysis techniques to map human brain connections. This project provides a key resource for understanding how the brain is wired and functions in different individuals. It employs a multifaceted informatics platform for data storage, analysis, and sharing, enhancing neuroscience research community capabilities (Marcus et al., 2011).
3. Advances in Hydrocephalus Research
Studies on hydrocephalus (HCP) explore the molecular origins and development of diagnoses and treatments. Research indicates that inflammation, apoptosis, autophagy, and oxidative stress are significant causes of HCP. Current medical approaches primarily involve various surgical methods, with ongoing research into potential medical treatments (Chen et al., 2017).
4. Hypercrosslinked Polymers (HCPs) in Material Science
HCPs, with diverse synthetic methods and high surface area, are used in gas storage, carbon capture, and pollutant removal. The development of these materials through different synthetic strategies has expanded their applications in energy and environmental fields (Tan & Tan, 2017).
properties
Product Name |
HcP-H |
|---|---|
Molecular Formula |
C21H24INO |
Molecular Weight |
433.33 |
IUPAC Name |
(E)-1-Ethyl-2-(3-(4-hydroxyphenyl)prop-1-en-1-yl)-3,3-dimethyl-3H-indol-1-ium iodide |
InChI |
InChI=1S/C21H23NO.HI/c1-4-22-19-10-6-5-9-18(19)21(2,3)20(22)11-7-8-16-12-14-17(23)15-13-16;/h5-7,9-15H,4,8H2,1-3H3;1H/b11-7+; |
InChI Key |
RAEGUPISFSCQAO-RVDQCCQOSA-N |
SMILES |
CC1(C)C(/C=C/CC2=CC=C(O)C=C2)=[N+](CC)C3=C1C=CC=C3.[I-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
HcPH; HcP-H; HcP H |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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